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Compound of Interest

(4-Amino-2-chlorophenyl)-
Compound Name:
phenylmethanol

Cat. No.: B4447576

Get Quote

Executive Summary & Chemical Identity

(4-Amino-2-chlorophenyl)-phenylmethanol is a functionalized benzhydrol derivative

characterized by the presence of an electron-withdrawing chlorine atom at the ortho position
and an electron-donating amino group at the para position relative to the central carbinol
carbon.[1]

This compound serves as a critical scaffold in Medicinal Chemistry, specifically in the synthesis
of Tyrosine Kinase Inhibitors (TKIS) (e.g., quinazoline derivatives) and Next-Generation
Antihistamines where the benzhydryl moiety is required for receptor binding affinity.

Chemical Identifiers
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Property Detail

IUPAC Name (4-Amino-2-chlorophenyl)(phenyl)methanol
Common Name 4-Amino-2-chlorobenzhydrol

Molecular Formula C13H12CINO

Molecular Weight 233.69 g/mol

CAS Number Not Widely Listed (See Note below)
Precursor CAS 61747-12-4 (4-Amino-2-chlorobenzophenone)
SMILES NC1=CC(Cl)=C(C(0O)C2=CC=CC=C2)C=C1
Appearance Off-white to pale yellow crystalline solid

Soluble in DMSO, MeOH, EtOH; Sparingly

Solubilit
y soluble in Water

Critical Note on Sourcing: This specific alcohol is often synthesized in situ or on-demand due to
the stability of its ketone precursor. Commercial procurement typically focuses on the precursor

4-Amino-2-chlorobenzophenone (CAS 61747-12-4), which is then reduced to the target alcohol.

Synthesis & Reaction Mechanism

The most robust route to (4-Amino-2-chlorophenyl)-phenylmethanol is the chemoselective
reduction of 4-amino-2-chlorobenzophenone. This protocol avoids the protection/deprotection
steps often required when starting from 4-nitro-2-chlorobenzophenone.

Reaction Pathway (DOT Visualization)

The following diagram illustrates the synthesis from the ketone precursor and potential
downstream coupling.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b4447576/docs?utm_src=pdf-body#technical-guide-4-amino-2-chlorophenyl-phenylmethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4447576?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Amino-2-chlorobenzophenone
(CAS 61747-12-4) Hydride Attack

_____________

]
NaBH4/MeOH Y TTTTTTTTTTTT
(0-5°C)

Chlorination (SOCI2)
or Direct Coupling

(4-Amino-2-chlorophenyl)-
[ NEHEG]
(Target Alcohol)

Acidic Workup (H30+ N-Alkylation / Coupling

(API Synthesis)

Click to download full resolution via product page

Figure 1: Chemoselective reduction pathway for the synthesis of the target benzhydrol.

Validated Experimental Protocol

Objective: Synthesis of 10g of (4-Amino-2-chlorophenyl)-phenylmethanol.

Reagents:

4-Amino-2-chlorobenzophenone (10.0 g, 43.2 mmol)

Sodium Borohydride (NaBHa4) (1.63 g, 43.2 mmol) [1.0 eq]

Methanol (anhydrous) (100 mL)

Acetic Acid (glacial) (for quenching)

Step-by-Step Methodology:

Dissolution: Charge 4-amino-2-chlorobenzophenone and Methanol into a 250 mL 3-neck
round-bottom flask equipped with a thermometer and nitrogen inlet. Stir until fully dissolved.

e Cooling: Cool the solution to 0-5°C using an ice/salt bath. Causality: Low temperature
prevents over-reduction or side reactions with the amino group.

e Reduction: Add NaBHa4 portion-wise over 30 minutes. Note: Exothermic reaction; maintain
internal temperature <10°C.

e Monitoring: Stir at 0°C for 1 hour, then allow to warm to room temperature (20-25°C). Monitor
by TLC (Eluent: Hexane/EtOAc 7:3). The ketone spot (Rf ~0.6) should disappear, and the
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alcohol spot (Rf ~0.3) should appear.

e Quenching: Carefully quench the reaction with Glacial Acetic Acid (dropwise) until pH ~6-7.

o Extraction: Evaporate Methanol under reduced pressure. Resuspend the residue in Water
(50 mL) and extract with Ethyl Acetate (3 x 50 mL).

 Purification: Wash combined organics with Brine, dry over Na2SOa4, and concentrate.

Recrystallize from Hexane/Ethanol to obtain the pure product.

Analytical Characterization

To validate the identity and purity of the synthesized intermediate, the following analytical

parameters must be met.

HPLC Method (Reverse Phase)

This method separates the target alcohol from the ketone precursor and potential des-chloro

impurities.
Parameter Condition
C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x
Column

4.6 mm, 3.5 um

Mobile Phase A

0.1% Phosphoric Acid in Water

Mobile Phase B

Acetonitrile

0-2 min: 10% B; 2-15 min: 10% - 90% B; 15-20

Gradient )
min: 90% B
Flow Rate 1.0 mL/min
Detection UV @ 254 nm (Aromatic) and 210 nm

Retention Time

Ketone (~12.5 min); Target Alcohol (~9.8 min)

Spectroscopic Identification

e 'HNMR (400 MHz, DMSO-de):
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[e]

0 5.85 (d, 1H, CH-OH) — Diagnostic benzylic proton.

o

0 6.10 (d, 1H, -OH) — Hydroxyl proton (exchangeable).

[¢]

0 5.40 (s, 2H, -NH2) — Broad singlet for amino group.

[¢]

0 6.50-7.40 (m, 8H, Aromatic protons) — Complex region due to non-equivalence caused
by the chiral center.

e Mass Spectrometry (ESI+):
o [M+H]* = 234.1 (Consistent with C13H12CINO).

o Isotope Pattern: 3:1 ratio for M and M+2 peaks (confirming presence of one Chlorine
atom).

Applications in Drug Development

(4-Amino-2-chlorophenyl)-phenylmethanol acts as a versatile Pharmacophore Scaffold.[1]

Tyrosine Kinase Inhibitor (TKI) Synthesis

The 4-amino group serves as a nucleophile to attach the benzhydryl moiety to quinazoline or
pyrimidine cores, a common structural motif in EGFR inhibitors.

e Mechanism: The steric bulk of the ortho-chloro group forces the phenyl rings into a non-
planar conformation, often improving selectivity for the ATP-binding pocket of kinases.

Antihistamine Derivatization

Similar to Cetirizine or Hydroxyzine, the benzhydryl hydroxyl group can be converted to a
chloride (using SOCI2) and then coupled with piperazine derivatives.

» Advantage:[2][3][4][5][6] The 4-amino group allows for further functionalization (e.g.,
sulfonylation or amidation) to tune lipophilicity (LogP) and blood-brain barrier penetration.

Workflow: Downstream Coupling (DOT Visualization)
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Figure 2: Divergent synthesis pathways utilizing the target alcohol as a core scaffold.

Safety & Handling (SDS Summary)

While specific toxicological data for the alcohol is limited, it should be handled with the same

precautions as its ketone precursor and chlorobenzene derivatives.
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Hazard Class Statement Precaution
. ) Do not eat, drink, or smoke
Acute Toxicity Harmful if swallowed (H302) )
when using.
i o o Wear nitrile gloves (min
Skin Irritation Causes skin irritation (H315)

0.11mm).

Causes serious eye irritation

Eye Irritation
(H319)

Wear safety goggles.

May cause respiratory irritation
(H335)

STOT-SE

Use only in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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